Cas no 339102-05-5 (N-Benzyl-3-(5-chloro-1,3-benzoxazol-2-yl)pyridin-2-amine)

• Product Name: N-Benzyl-3-(5-chloro-1,3-benzoxazol-2-yl)pyridin-2-amine
• CAS No: 339102-05-5
• MF: C₁₉H₁₄ClN₃O
• MW: 335.786962985992
• CID: 5691274
• PubChem ID: 1486667
• Update Time: 2023-10-13

N-Benzyl-3-(5-chloro-1,3-benzoxazol-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 339102-05-5
• Oprea1_339363
• HMS2425K21
• Q27183861
• CHEMBL1581710
• MLS000327638
• 8J-553S
• DTXSID101190134
• AKOS005102763
• 3-(5-Chloro-2-benzoxazolyl)-N-(phenylmethyl)-2-pyridinamine
• N-benzyl-3-(5-chloro-1,3-benzoxazol-2-yl)pyridin-2-amine
• N-benzyl-3-(5-chloro-1,3-benzoxazol-2-yl)-2-pyridinamine
• CHEBI:106061
• SMR000180550
• 3-(5-chloro-1,3-benzoxazol-2-yl)-N-(phenylmethyl)-2-pyridinamine
• N-Benzyl-3-(5-chloro-1,3-benzoxazol-2-yl)pyridin-2-amine

• Inchi： 1S/C19H14ClN3O/c20-14-8-9-17-16(11-14)23-19(24-17)15-7-4-10-21-18(15)22-12-13-5-2-1-3-6-13/h1-11H,12H2,(H,21,22)
• InChI Key： SPSQGDIGJAIYSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1=CC=CN=C1NCC1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 335.0825398g/mol
• Monoisotopic Mass: 335.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51Ų